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Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pomarose, with CAS number 357650-26-1, is a synthetic, double-unsaturated ketone

developed and patented by Givaudan as a high-impact captive odorant.[1][2] It is not known to

occur in nature.[1][2] Its potent fruity-rose aroma, with nuances of apple, plum, and raisin, has

led to its use in a variety of commercial fragrances.[1] The olfactory properties of Pomarose
are almost entirely attributed to its (2E,5Z)-stereoisomer, which possesses a remarkably low

odor threshold of 0.5 ng/L of air.[1] This technical guide provides a comprehensive overview of

the available information on Pomarose, including its chemical properties, synthesis, and the

current understanding of its olfactory perception. It is important to note that, as a proprietary

fragrance ingredient, publicly available data on its biological activity, toxicology beyond dermal

sensitization, and pharmacokinetics are limited.

Chemical and Physical Properties
Pomarose is chemically known as (2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one.[3] Its

fundamental properties are summarized in the table below. The data presented is a

combination of experimentally derived and estimated values from various chemical databases.
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Property Value Source

CAS Number 357650-26-1 [3]

IUPAC Name
(2E,5Z)-5,6,7-trimethylocta-

2,5-dien-4-one
[3]

Molecular Formula C₁₁H₁₈O [3]

Molecular Weight 166.26 g/mol [3]

Appearance
Colorless to pale yellow liquid

(estimated)
[4]

Boiling Point
236.15 °C @ 760 mm Hg

(estimated)
[4]

Density 0.855 g/cm³ [1]

Vapor Pressure
0.048 mmHg @ 25 °C

(estimated)
[4]

logP (o/w) 2.683 (estimated) [4]

Solubility

Soluble in alcohol; Water

solubility: 54.88 mg/L @ 25 °C

(estimated)

[4]

Synthesis
The discovery of Pomarose was a result of serendipity during the investigation of impurities in

damascone-related compounds.[3] The synthesis was pioneered by Philip Kraft and his team at

Givaudan.[1] While a detailed experimental protocol from the original patent is not publicly

available, the synthesis is consistently described as a two-step process.

Synthesis Overview
The synthesis of Pomarose involves two key reactions:

Boron Trifluoride-Catalyzed Addition: The process begins with the boron trifluoride (BF₃)-

catalyzed addition of methyl isopropyl ketone to 1-ethoxyprop-1-yne. This reaction forms the
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intermediate, ethyl 2,3,4-trimethylpent-2-enoate.[1]

Grignard Reaction with in situ Enolization: The intermediate ester is then treated with

propen-1-ylmagnesium bromide. This Grignard reaction proceeds via an in situ enolization to

yield the final product, Pomarose.[1][3]

Experimental Workflow
The following diagram illustrates the logical workflow for the synthesis of Pomarose based on

the available literature.
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Step 1: Boron Trifluoride-Catalyzed Addition

Step 2: Grignard Reaction
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Reaction with in situ Enolization

Propen-1-ylmagnesium Bromide

Pomarose
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl 2,3,4-trimethylpent-2-enoate

Pomarose

(2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one

Grignard Reaction
(in situ enolization)

Propen-1-ylmagnesium Bromide

 

Pomarose

Olfactory Receptor (GPCR)

Binds

G-protein (Gα-olf)

Activates

Adenylyl Cyclase

Stimulates

cAMP

ATP to cAMP

CNG Ion Channel

Opens

Neuronal Depolarization

Cation Influx

Signal to Olfactory Bulb

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12675126?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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